N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide

• IUPAC Name: N-(5-chloro-1,3-benzothiazol-2-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C12H7ClN2OS2/c13-7-3-4-9-8(6-7)14-12(18-9)15-11(16)10-2-1-5-17-10/h1-6H,(H,14,15,16)
• InChI Key: IWQAXDKGJTWICP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NC3=C(S2)C=CC(=C3)Cl
• Molecular Formula: C12H7ClN2OS2
• Molecular Weight: 294.8 g/mol

Description

N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide, also known as CTB, is a small molecule compound that has gained attention in scientific research for its potential applications in various fields. CTB is a benzothiazole derivative that has been synthesized and studied extensively in recent years.

Mechanism of Action

The mechanism of action of N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been shown to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in many cellular processes, including cell proliferation, differentiation, and apoptosis. N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has also been shown to inhibit the activation of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects
N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects in cells and organisms. In cancer cells, N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of cell growth and proliferation. In neurons, N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been shown to enhance the release of neurotransmitters, leading to improved synaptic transmission and neuronal function. In animal models, N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been shown to have anti-inflammatory and analgesic effects, indicating its potential as a therapeutic agent for the treatment of inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide is its high yield synthesis method, which allows for large quantities of the compound to be produced for research purposes. N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide is its low solubility in water, which can make it difficult to use in certain experiments. N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide also has limited bioavailability, which can affect its efficacy in vivo.

Future Directions

There are several future directions for the research and development of N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide. One direction is the investigation of N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide as a potential therapeutic agent for the treatment of cancer and other diseases. Another direction is the development of novel materials based on N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide for applications in electronics and photonics. Additionally, the use of N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide as a fluorescent probe for the detection of heavy metal ions in water could be further explored. Finally, the development of more efficient synthesis methods for N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide could lead to improved scalability and cost-effectiveness for its use in research and industry.

Scientific Research Applications

N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been studied for its potential applications in various fields, including medicinal chemistry, material science, and environmental science. In medicinal chemistry, N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In material science, N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been used as a building block for the synthesis of novel materials with interesting electronic and optical properties. In environmental science, N-(5-chloro-1,3-benzothiazol-2-yl)-2-thiophenecarboxamide has been studied for its potential application as a fluorescent probe for the detection of heavy metal ions in water.